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Introduction

Nickel-60 (°°Ni) is one of the five stable isotopes of nickel, a transition metal with significant
applications across various scientific and industrial domains. As a stable nuclide, °°Ni does not
undergo radioactive decay, making it a crucial reference point in nuclear physics and
geochemistry. Its properties are of particular interest to researchers in fields ranging from
nuclear structure physics and astrophysics to materials science and, increasingly, in
specialized areas of drug development where isotopic labeling and analysis are employed. This
in-depth technical guide provides a comprehensive overview of the core fundamental
properties of Nickel-60, including detailed experimental methodologies for their determination
and visual representations of key nuclear processes.

Core Nuclear and Atomic Properties

The fundamental characteristics of an atomic nucleus are defined by its composition and
energetic state. For Nickel-60, these properties have been determined through a variety of
experimental techniques over decades of research.

Quantitative Data Summary

The following tables summarize the key quantitative data for Nickel-60, providing a quick
reference for researchers.
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Table 1: Isotopic and Atomic Properties of Nickel-60

Property Value Reference
Natural Isotopic Abundance 26.2231% [1][2]
Atomic Mass 59.930786 u [1]

Number of Protons (2) 28 [1]

Number of Neutrons (N) 32 [1]

Mass Number (A) 60 [1]

Nuclear Spin and Parity (J*1) 0+ [1]

Half-life Stable [1]

Table 2: Nuclear Binding and Energy Properties of Nickel-60

Property Value Reference
Mass Excess -64.47243 MeV [1]
Binding Energy per Nucleon 8.78076247 MeV [1]
Neutron Separation Energy
11.38773(5) MeV [1]
(S_n)
Proton Separation Energy
9.53238(20) MeV [1]

(S_p)

Experimental Protocols

The precise determination of the fundamental properties of Nickel-60 relies on sophisticated
experimental techniques. The following sections detail the methodologies for key experiments.

Determination of Isotopic Abundance and Atomic Mass
via Mass Spectrometry
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The isotopic composition and precise atomic mass of nickel are determined using thermal
ionization mass spectrometry (TIMS). This technique provides high-precision measurements
essential for establishing standard atomic weights.

Methodology:

o Sample Preparation: A highly purified sample of nickel is dissolved in nitric acid to create a
nickel nitrate solution. For calibration, synthetic isotopic mixtures are prepared from
isotopically enriched >8Ni, %°Ni, °1Ni, ¢2Ni, and °*Ni solutions.

« lonization: A small amount of the nickel nitrate solution is deposited onto a high-purity
rhenium filament. The filament is heated in the mass spectrometer's ion source, causing the
nickel to ionize and emit positive ions (Ni*).

o Mass Separation: The Ni* ions are accelerated into a magnetic field. The magnetic field
deflects the ions according to their mass-to-charge ratio (m/z). Lighter isotopes are deflected
more than heavier isotopes.

o Detection: A detector system, typically a Faraday cup or an electron multiplier, measures the
ion current for each separated isotope beam.

o Data Analysis: The ratio of the ion currents for each isotope is used to calculate the relative
isotopic abundances. The precise atomic mass is determined by comparing the deflection of
6ONi* ions to that of a known mass standard.

A general workflow for this process is illustrated in the diagram below.

Sample Preparation Mass Spectrometry Data Analysis

Purified Nickel Sample Dissolution in Nitric Acid Thermal lonization Mass Separation (Magnetic Field) lon Detection Calculate Isotope Ratios H Determine Isotopic Abundance & Atomic Mass

Click to download full resolution via product page

General workflow for determining isotopic abundance and atomic mass using TIMS.
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Investigation of Nuclear Structure via Gamma-Ray
Spectroscopy

The excited states of the Nickel-60 nucleus are studied through gamma-ray spectroscopy,
often by observing the decay of its parent nuclide, Cobalt-60 (¢°Co).

Methodology:

Source Preparation: A calibrated Cobalt-60 source is used. °Co undergoes beta decay to
excited states of °°Ni.

o Gamma-Ray Detection: A high-purity germanium (HPGe) detector or a sodium iodide (Nal)
scintillation detector is used to detect the gamma rays emitted as the excited ¢°Ni nucleus
de-excites to its ground state.

¢ Signal Processing: The detector signal is amplified and processed by a multi-channel
analyzer (MCA), which sorts the pulses by their amplitude (proportional to the gamma-ray

energy).

e Spectrum Analysis: The resulting energy spectrum shows distinct peaks corresponding to the
energies of the emitted gamma rays. The energies of these peaks are used to construct the
nuclear energy level scheme of 6°Ni.

e Angular Correlation (Advanced): To determine the spin and parity of the nuclear levels,
gamma-gamma angular correlation measurements can be performed. This involves using
two detectors to measure the coincidence counting rate as a function of the angle between
the two emitted gamma rays.

Nuclear Decay and Production Pathways

While Nickel-60 itself is stable, its existence and abundance are linked to the decay of other
nuclides.

Production from Cobalt-60 Decay

A primary terrestrial source of Nickel-60 is the beta decay of Cobalt-60. This decay process is
fundamental in various applications, including radiotherapy and industrial irradiation, where
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60Co is used as a gamma-ray source. The decay scheme is as follows:

Cobalt-60 (in its ground state) undergoes beta decay to an excited state of Nickel-60. This is
followed by the emission of two gamma rays in a cascade as the Nickel-60 nucleus de-excites

to its stable ground state.

The decay pathway is visualized in the following diagram:

Cobalt-60 Nickel-60

“CE M» 60Nj* (Excited State) 17 AIRIEER ({4 4 LS L) %0Ni (Ground State)

Click to download full resolution via product page
Simplified decay scheme of Cobalt-60 to Nickel-60.

Cosmogenic Origin: The ®°Fe-%°Nj System

In astrophysics, the abundance of Nickel-60 provides insights into the early history of the solar
system. ¢°Ni is the stable daughter product of the extinct radionuclide Iron-60 (¢°Fe), which has
a half-life of 2.6 million years. The presence of excess ¢°Ni in meteorites compared to the
terrestrial abundance is evidence for the presence of live ¢°Fe in the early solar system, likely

injected from a nearby supernova.

Applications in Research and Drug Development

While stable isotopes like Nickel-60 are not radioactive, they have important applications:

e |sotopic Labeling: In metabolic studies and drug development, compounds can be
synthesized with an enriched amount of a specific stable isotope. The fate of the compound
in a biological system can then be traced using mass spectrometry, which can distinguish
between the isotopically labeled compound and its natural counterpart.

e Nuclear Physics Research: As a stable nucleus with a well-defined structure, ¢°Ni serves as

a benchmark for testing and refining nuclear models.
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» Geochemical and Cosmochemical Tracing: Variations in the isotopic ratios of nickel,
including 6°Ni, are used to trace geological processes and to study the origin and evolution of
planetary bodies.[3]

Conclusion

Nickel-60 is a stable isotope with well-characterized fundamental properties that are of
significant interest to a broad range of scientific disciplines. Its stability, natural abundance, and
relationship with important radionuclides like Cobalt-60 and Iron-60 make it a valuable subject
of study. The experimental methodologies outlined in this guide, particularly mass spectrometry
and gamma-ray spectroscopy, are crucial for the continued investigation of °Ni and other
nuclides, underpinning advances in nuclear physics, geochemistry, and the life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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